Cas no 2503207-59-6 (3-(2-amino-1,1-difluoroethyl)benzoic acid hydrochloride)

• Product Name: 3-(2-amino-1,1-difluoroethyl)benzoic acid hydrochloride
• CAS No: 2503207-59-6
• MF: C₉H₁₀ClF₂NO₂
• MW: 237.631008625031
• MDL: MFCD32860203
• CID: 5360902
• PubChem ID: 154878473
• Update Time: 2025-11-01

3-(2-amino-1,1-difluoroethyl)benzoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-(2-amino-1,1-difluoroethyl)-, hydrochloride (1:1)
• 3-(2-amino-1,1-difluoroethyl)benzoic acid hydrochloride

• MDL： MFCD32860203
• Inchi： 1S/C9H9F2NO2.ClH/c10-9(11,5-12)7-3-1-2-6(4-7)8(13)14;/h1-4H,5,12H2,(H,13,14);1H
• InChI Key： OORSDKZMZDAKOS-UHFFFAOYSA-N
• SMILES： C(C1C=CC=C(C(=O)O)C=1)(F)(F)CN.Cl

Additional information on 3-(2-amino-1,1-difluoroethyl)benzoic acid hydrochloride

Introduction to 3-(2-amino-1,1-difluoroethyl)benzoic acid hydrochloride (CAS No. 2503207-59-6)

3-(2-amino-1,1-difluoroethyl)benzoic acid hydrochloride (CAS No. 2503207-59-6) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural framework, combines a benzoic acid moiety with a fluorinated aminoalkyl side chain, making it a promising candidate for various biochemical applications. The presence of fluorine atoms and the amino group introduces distinct electronic and steric properties, which are leveraged in the design of novel therapeutic agents.

The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, facilitating its use in pharmaceutical formulations and in vitro studies. This property is particularly advantageous for drug development, where bioavailability and solubility are critical factors. The benzoic acid core is well-known for its role in the synthesis of various pharmacologically active molecules, while the 2-amino-1,1-difluoroethyl substituent adds a layer of complexity that can influence binding interactions with biological targets.

In recent years, the demand for fluorinated compounds in drug discovery has surged due to their enhanced metabolic stability and improved binding affinity to biological receptors. 3-(2-amino-1,1-difluoroethyl)benzoic acid hydrochloride exemplifies this trend, as it integrates fluorine atoms into a benzoic acid scaffold. This modification can lead to compounds with improved pharmacokinetic profiles, making them more suitable for clinical applications. The amino group on the side chain also provides a handle for further chemical modifications, allowing researchers to fine-tune the properties of the molecule.

Current research in medicinal chemistry increasingly focuses on developing small-molecule inhibitors targeting enzymes and receptors involved in disease pathways. 3-(2-amino-1,1-difluoroethyl)benzoic acid hydrochloride has been explored as a potential lead compound in several therapeutic areas. For instance, its structural features suggest that it may interact with enzymes such as kinases or proteases, which are often implicated in cancer and inflammatory diseases. Preliminary computational studies have indicated that the fluorinated side chain could enhance binding to specific pockets on these targets, potentially leading to the development of novel inhibitors.

The synthesis of 3-(2-amino-1,1-difluoroethyl)benzoic acid hydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of fluorine atoms often poses challenges due to their reactivity and sensitivity to certain reaction conditions. However, advances in synthetic methodologies have made it possible to incorporate fluorine into complex molecules with greater precision. The hydrochloride salt formation is typically achieved by treating the free base with hydrochloric acid or another suitable acid source, ensuring the compound's stability and usability in subsequent applications.

One of the most compelling aspects of 3-(2-amino-1,1-difluoroethyl)benzoic acid hydrochloride is its potential as a building block for more complex derivatives. Researchers can modify various parts of the molecule—such as the amino group or the benzoic acid core—to create libraries of compounds for high-throughput screening. This approach has been successfully employed in drug discovery programs to identify molecules with desired biological activities. The flexibility offered by this compound's structure allows chemists to explore a wide range of chemical spaces, increasing the likelihood of finding potent and selective therapeutic agents.

The pharmacological evaluation of 3-(2-amino-1,1-difluoroethyl)benzoic acid hydrochloride has revealed several interesting properties. In vitro studies have shown that it exhibits moderate activity against certain enzymatic targets, suggesting its potential as an intermediate in drug development. Additionally, its solubility profile makes it suitable for formulation into oral or injectable drugs, depending on further optimization. The compound's stability under various storage conditions is another positive attribute, ensuring that it remains viable for long-term research and development purposes.

As research continues to evolve, new methodologies for analyzing and utilizing 3-(2-amino-1,1-difluoroethyl)benzoic acid hydrochloride are being developed. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy are used to elucidate its structure and understand how it interacts with biological targets at the molecular level. These studies provide valuable insights into optimizing the compound's activity and selectivity. Furthermore, computational modeling techniques are employed to predict how modifications to the molecule might affect its biological behavior.

The broader implications of 3-(2-amino-1,1-difluoroethyl)benzoic acid hydrochloride extend beyond academic research. Its development underscores the growing importance of fluorinated compounds in modern medicine and highlights the need for innovative synthetic strategies to produce such molecules efficiently. As pharmaceutical companies continue to invest in discovering new drugs targeting complex diseases like cancer and neurodegenerative disorders, compounds like this one will play an increasingly critical role.

In conclusion,3-(2-amino-1,1-difluoroethyl)benzoic acid hydrochloride (CAS No. 2503207-59-6) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. Its combination of a benzoic acid core with a fluorinated aminoalkyl side chain makes it a versatile tool for drug discovery efforts aimed at developing novel treatments for various diseases. As research progresses，this compound will continue to be explored as a lead structure，offering new opportunities for innovation in medicinal chemistry.